6-Benzylthio-4,7-dimorpholino-2-piperazino-pteridine

• CAS No.: 96801-70-6
• Molecular Formula: C25H32N8O2S
• Molecular Weight: 508.6 g/mol
• IUPAC Name: 4-(6-benzylsulfanyl-4-morpholin-4-yl-2-piperazin-1-ylpteridin-7-yl)morpholine
• InChI: InChI=1S/C25H32N8O2S/c1-2-4-19(5-3-1)18-36-24-23(32-12-16-35-17-13-32)28-21-20(27-24)22(31-10-14-34-15-11-31)30-25(29-21)33-8-6-26-7-9-33/h1-5,26H,6-18H2
• InChI Key: XRDQMYPAAREORR-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1)C2=NC3=C(C(=N2)N4CCOCC4)N=C(C(=N3)N5CCOCC5)SCC6=CC=CC=C6

Description

6-Benzylthio-4,7-dimorpholino-2-piperazino-pteridine is a useful research compound. Its molecular formula is C25H32N8O2S and its molecular weight is 508.6 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 0.35 g of sodium and 2 ml (about 0.017 mol) of benzylmercaptan in 100 ml of dioxane was added to a solution of 6.3 g (0.015 mol) of 6-chloro-4,7-dimorpholino-2-piperazino-pteridine in 200 ml of dioxane, and the resulting mixture was refluxed for about 2 hours. The solvent was substantially distilled off in vacuo and the residue was taken up in about 200 ml of water. After it had solidified, the reaction product was suction-filtered off, washed with water and dried in vacuo at room temperature.